Cas no 2227874-04-4 ((1R)-1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227874-04-4
• MF: C₉H₇F₅O₂
• MW: 242.142700433731
• CID: 6402740
• PubChem ID: 165974510
• Update Time: 2025-06-29

(1R)-1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol
• 2227874-04-4
• EN300-1958594

• Inchi： 1S/C9H7F5O2/c1-16-7-4(8(15)9(12,13)14)2-3-5(10)6(7)11/h2-3,8,15H,1H3/t8-/m1/s1
• InChI Key： HTNHZAFVYPOUSO-MRVPVSSYSA-N
• SMILES： FC([C@@H](C1C=CC(=C(C=1OC)F)F)O)(F)F

Computed Properties

• Exact Mass: 242.03662027g/mol
• Monoisotopic Mass: 242.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on (1R)-1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol

Chemical Profile of (1R)-1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227874-04-4)

The compound (1R)-1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol, identified by its CAS number 2227874-04-4, represents a significant advancement in the field of pharmaceutical chemistry. This chiral alcohol features a unique structural motif that has garnered considerable attention due to its potential applications in drug development. The presence of both fluoro and methoxy substituents on the aromatic ring, combined with the stereogenic center at the alcohol moiety, makes this molecule a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules often leads to increased lipophilicity and resistance to enzymatic degradation, which are critical factors in optimizing drug efficacy. The specific arrangement of fluorine atoms in (1R)-1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol may contribute to its unique chemical properties, making it an attractive scaffold for medicinal chemists.

The stereochemistry of this compound is another key aspect that warrants detailed investigation. The (1R) configuration at the alcohol carbon introduces a chiral center, which is essential for many biologically active molecules. Chirality plays a crucial role in determining the biological activity and selectivity of drugs, as enantiomers can exhibit markedly different pharmacological effects. Therefore, understanding the stereochemical properties of (1R)-1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol is crucial for its potential application in drug design.

Recent studies have highlighted the importance of fluoroalkyl groups in medicinal chemistry. For instance, trifluoromethyl groups are frequently found in approved drugs due to their ability to modulate receptor interactions and improve pharmacokinetic profiles. The presence of multiple fluorine atoms in (1R)-1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol suggests that it may exhibit similar benefits. Additionally, the methoxy group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, further enhancing its binding affinity.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The introduction of multiple fluorine atoms necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions and fluorination techniques are often employed to achieve the desired molecular structure. These synthetic strategies not only demonstrate the complexity involved but also underscore the innovation required to develop novel pharmaceutical entities.

In terms of biological activity, preliminary investigations suggest that derivatives of this compound may exhibit promising properties in various therapeutic areas. For example, analogs with similar structural motifs have shown potential as kinase inhibitors and antiviral agents. The combination of fluoro and methoxy substituents may enhance interactions with specific biological targets by modulating electronic and steric properties. Further research is warranted to explore these possibilities and to identify potential lead compounds for drug development.

Computational studies have also played a significant role in understanding the behavior of this compound. Molecular modeling techniques can provide insights into its binding mode with biological targets and help predict its pharmacological properties. These computational approaches complement experimental efforts by allowing rapid screening of numerous derivatives and optimization of lead structures. The integration of computational chemistry with traditional synthetic and analytical methods has become indispensable in modern drug discovery.

As our understanding of molecular interactions continues to evolve, compounds like (1R)-1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol are poised to play a pivotal role in next-generation therapeutics. Their unique structural features offer opportunities for designing drugs with improved efficacy and reduced side effects. By leveraging advances in synthetic chemistry and computational biology, researchers can harness the full potential of such molecules to address unmet medical needs.